Cas no 1385140-54-4 (4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone)

• Product Name: 4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone
• CAS No: 1385140-54-4
• MF: C₁₂H₁₃Cl₂N₃O₂
• MW: 302.156520605087
• CID: 5451956
• PubChem ID: 60268159
• Update Time: 2025-06-12

4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 1385140-54-4
• EN300-6530536
• Z1142616666
• 4-(3,6-dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one
• AKOS008216089
• 4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone

• Inchi： 1S/C12H13Cl2N3O2/c1-2-8-11(18)15-5-6-17(8)12(19)10-7(13)3-4-9(14)16-10/h3-4,8H,2,5-6H2,1H3,(H,15,18)
• InChI Key： DJXUGBVRCOMZCW-UHFFFAOYSA-N
• SMILES： N1CCN(C(C2=NC(Cl)=CC=C2Cl)=O)C(CC)C1=O

Computed Properties

• Exact Mass: 301.0384821g/mol
• Monoisotopic Mass: 301.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.5±50.0 °C(Predicted)
• pka: 13.57±0.40(Predicted)

Additional information on 4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone

Professional Introduction to Compound with CAS No. 1385140-54-4 and Product Name: 4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone

The compound identified by the CAS number 1385140-54-4 and the product name 4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in drug development. The molecular structure, characterized by a 3,6-dichloro-2-pyridinyl moiety and a piperazinone backbone, suggests a high degree of functional complexity that could be leveraged for therapeutic purposes.

Recent research in medicinal chemistry has highlighted the importance of piperazinone derivatives in the design of novel pharmacophores. These compounds exhibit a range of biological activities, making them valuable candidates for further investigation. The presence of chlorine atoms at the 3,6-dichloro-2-pyridinyl position enhances the electrophilicity of the molecule, which can be exploited in various chemical reactions aimed at modifying its pharmacological profile. This feature has been particularly useful in the synthesis of more complex molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive agents. The 4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone core structure has been identified as a key pharmacophore in several drug candidates that are currently under investigation. Studies have demonstrated that modifications around this core can lead to significant changes in biological activity, providing a scaffold for rational drug design. The ethyl group at the 3-position and the carbonyl group at the 4-position further contribute to the molecule's versatility, allowing for diverse chemical modifications while maintaining its core pharmacological properties.

The compound's potential applications extend beyond traditional pharmaceuticals. Research has shown that derivatives of this class can exhibit properties that make them suitable for use in agrochemicals and materials science. The 3,6-dichloro-2-pyridinyl moiety, in particular, has been found to interact favorably with biological targets, making it an attractive component for designing novel agrochemical agents that target specific enzymes or receptors involved in plant growth and defense mechanisms.

In terms of synthetic chemistry, 4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it possible to access such molecules with high efficiency and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the desired framework. These methods not only improve yield but also allow for better control over regioselectivity, which is crucial for achieving the desired biological activity.

The biological activity of this compound has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting binding modes and interactions with potential target proteins. These virtual screening techniques have identified several promising derivatives that could be further optimized for enhanced potency and selectivity. Experimental validation of these predictions has confirmed the validity of these computational models, providing a robust framework for future drug development efforts.

One particularly notable finding is the compound's interaction with enzymes involved in metabolic pathways relevant to inflammation and pain perception. Studies have shown that derivatives of this class can modulate the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central players in inflammatory responses. By inhibiting these enzymes or altering their activity, it may be possible to develop novel therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.

The development of new drug candidates is often hampered by issues related to bioavailability and pharmacokinetics. However, preliminary studies on 4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone suggest that it may exhibit favorable properties in this regard. The presence of polar functional groups enhances solubility, while lipophilic substituents improve membrane permeability. These characteristics are critical for ensuring that a drug reaches its target site in sufficient concentrations to exert its intended effect.

The future prospects for this compound are promising, with ongoing research focused on expanding its chemical space through structural modifications and exploring new therapeutic applications. Collaborative efforts between academic researchers and industry scientists are likely to accelerate progress in this area. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, it may be possible to rapidly identify new derivatives with improved properties.

In conclusion,4-[(3,6-Dichloro-2-pyridinyl)carbonyl]-3-ethyl-2-piperazinone, identified by CAS number 1385140-54-4, represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for designing novel bioactive agents with enhanced potency and selectivity. As research continues to uncover new possibilities for this compound,its potential will undoubtedly continue to grow, offering hope for innovative solutions to some of medicine's most pressing challenges.